Cas no 26246-29-7 (4-Imino-4,5-dihydrothiazol-2-amine)

• Product Name: 4-Imino-4,5-dihydrothiazol-2-amine
• CAS No: 26246-29-7
• MF: C₃H₅N₃S
• MW: 115.156898260117
• CID: 268015
• PubChem ID: 152818
• Update Time: 2025-10-30

4-Imino-4,5-dihydrothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Imino-4,5-dihydrothiazol-2-amine
• 2-imino-5H-1,3-thiazol-4-amine
• 4-Thiazolamine,2,5-dihydro-2-imino-
• 2-Amino-4-imino-2-thiazoline
• 2-Amino-4-iminothiazole
• 2-Amino-4-iminothiazoline
• 2-Thiazolamine,4,5-dihydro-4-imino
• 2-Thiazoline,2-amino-4-imino
• 4-imino-4,5-dihydro-2-aminothiazole
• 4-imino-4,5-dihydrothiazol-2-ylamine
• 2-Thiazolamine, 4,5-dihydro-4-imino-
• FT-0726171
• DTXSID90180880
• SCHEMBL3914063
• ZDDYEEAGRWEWJX-UHFFFAOYSA-N
• (4-imino-thiazol-2-yl)-amine
• AKOS008965477
• AKOS005207140
• 26246-29-7
• 4-Imino-4,5-dihydro-1,3-thiazol-2-amine
• BRN 1099452
• 2-Thiazoline, 2-amino-4-imino-

• Inchi： 1S/C3H5N3S/c4-2-1-7-3(5)6-2/h1H2,(H3,4,5,6)
• InChI Key： ZDDYEEAGRWEWJX-UHFFFAOYSA-N
• SMILES： S1C(=N)N=C(C1)N

Computed Properties

• Exact Mass: 115.02000
• Monoisotopic Mass: 115.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 211°Cat760mmHg
• Flash Point: 81.4°C
• Refractive Index: 1.748
• PSA: 87.53000
• LogP: 0.26080

Additional information on 4-Imino-4,5-dihydrothiazol-2-amine

4-Imino-4,5-dihydrothiazol-2-amine (CAS No: 26246-29-7) - A Key Intermediate in Modern Pharmaceutical Research

4-Imino-4,5-dihydrothiazol-2-amine, identified by its chemical abstracts service number CAS No: 26246-29-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules widely recognized for their pharmacological significance. The presence of both an imino group and an amine functionality in its structure makes it a valuable scaffold for the synthesis of various bioactive molecules.

The structural motif of 4-Imino-4,5-dihydrothiazol-2-amine consists of a six-membered ring containing sulfur and nitrogen atoms, which is flanked by two amines at the 2-position and 4-position, respectively. This unique arrangement not only contributes to its chemical reactivity but also enhances its potential as a pharmacophore. The compound's ability to participate in hydrogen bonding and form stable complexes with biological targets makes it an attractive candidate for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole scaffolds. The< strong>4-Imino-4,5-dihydrothiazol-2-amine molecule has been explored as an intermediate in the synthesis of various pharmacologically active compounds. Its imino group can undergo condensation reactions with aldehydes and ketones, while its amine functionalities can participate in Schiff base formation and other nucleophilic additions. These reactions allow for the creation of diverse molecular structures with potential therapeutic applications.

One of the most compelling aspects of 4-Imino-4,5-dihydrothiazol-2-amine is its role in the development of antimicrobial agents. Thiazole derivatives have long been recognized for their ability to disrupt bacterial cell wall synthesis and inhibit microbial growth. Researchers have leveraged the< strong>CAS No: 26246-29-7 compound to design molecules that exhibit potent activity against Gram-positive and Gram-negative bacteria. Recent studies have demonstrated that derivatives of this scaffold can interfere with essential bacterial processes such as DNA replication and protein synthesis, offering promising leads for new antibiotics.

The compound's potential extends beyond antimicrobial applications. Emerging research indicates that< strong>4-Imino-4,5-dihydrothiazol-2-amine may have utility in addressing inflammatory diseases. Inflammatory processes are often mediated by reactive oxygen species (ROS) and nitric oxide (NO), both of which can be targeted by thiazole derivatives. Preclinical studies have suggested that certain analogs of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight the< strong>CAS No: 26246-29-7 molecule's potential as a lead compound for developing anti-inflammatory therapeutics.

In addition to its antimicrobial and anti-inflammatory properties, 4-Imino-4,5-dihydrothiazol-2-amine has shown promise in the area of anticancer research. Cancer cells often exhibit altered metabolic pathways that contribute to their uncontrolled growth and resistance to therapy. Thiazole derivatives have been investigated for their ability to disrupt these metabolic processes by targeting enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK). Researchers are exploring how modifications to the< strong>CAS No: 26246-29-7 core structure can enhance its potency and selectivity against cancer cell lines.

The synthesis of< strong>4-Imino-4,5-dihydrothiazol-2-amines, while challenging, has been refined through various methodologies. Traditional approaches involve cyclization reactions between appropriate precursors under controlled conditions. However, modern synthetic strategies have introduced more efficient and sustainable methods, including catalytic processes that minimize waste generation. These advancements not only improve yield but also align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological evaluation of< strong>CAS No: 26246-29-7-derived compounds is another critical aspect of their development. High-throughput screening (HTS) techniques have enabled researchers to rapidly assess the activity of numerous derivatives against a wide range of biological targets. This approach has led to the identification of several lead compounds with promising pharmacological profiles. Further optimization through structure-based drug design (SBDD) and computer-assisted molecular modeling continues to refine these candidates into viable therapeutic agents.

The future prospects for< strong>4-Imino-4,5-dihydrothiazolamino acids-based therapeutics are exciting and multifaceted. As our understanding of disease mechanisms deepens, so too does our ability to design molecules that precisely target them. The< strong>CAS No: 26246-29-synthetic accessibilityof this scaffold ensures that it will remain a cornerstone in medicinal chemistry research for years to come.